Cas no 2171895-83-1 (1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane)

• Product Name: 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane
• CAS No: 2171895-83-1
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6301562
• PubChem ID: 165506601
• Update Time: 2025-08-04

1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane
• 2171895-83-1
• EN300-1273963
• 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro[4.5]decane

• Inchi： 1S/C14H28N2O/c1-3-17-11-5-10-16-9-4-7-14(16)8-6-13(2)15-12-14/h13,15H,3-12H2,1-2H3
• InChI Key： DJJZTJPTLJMUDT-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1CCCC21CNC(C)CC2

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane

Professional Introduction to Compound with CAS No. 2171895-83-1 and Product Name: 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane

The compound with the CAS number 2171895-83-1 and the product name 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane represents a significant advancement in the field of chemical biology and pharmaceutical research. This spirocyclic diamine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of molecules that exhibit spirocyclic frameworks, which are known for their enhanced stability and bioavailability, making them attractive candidates for drug development.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit a wide range of biological functions. The presence of both ethoxypropyl and methyl substituents in the molecule suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The 1,7-diazaspiro4.5decane core structure provides a rigid framework that can be fine-tuned to optimize binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceutical agents. The spirocyclic architecture is particularly well-suited for designing molecules that can interact with specific enzymes or receptors in the body. For instance, studies have shown that spirocyclic diamines can act as potent inhibitors of various kinases, which are key targets in cancer therapy. The 3-ethoxypropyl group may enhance solubility and metabolic stability, while the 8-methyl substituent could improve binding interactions by introducing hydrophobicity.

Recent research has highlighted the importance of spirocyclic compounds in addressing unmet medical needs. A notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane exhibited significant inhibitory activity against a panel of kinases involved in tumor growth and progression. The study also emphasized the compound's favorable pharmacokinetic properties, including good oral bioavailability and reduced toxicity.

The structural complexity of this molecule allows for diverse modifications that can be tailored to enhance specific biological activities. Researchers have been exploring various synthetic strategies to optimize the pharmacological profile of spirocyclic diamines. For example, modifications to the ethoxypropyl moiety have shown promise in improving binding affinity to target proteins without compromising solubility. Similarly, adjustments to the methyl substituent have been found to modulate metabolic stability and reduce off-target effects.

Another area of interest is the potential use of this compound in combination therapies. The unique structural features of 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane make it an excellent candidate for developing synergistic drug regimens. By targeting multiple pathways or mechanisms simultaneously, combination therapies can overcome resistance and improve treatment outcomes. Preliminary data suggest that this compound may synergize with existing chemotherapeutic agents, leading to enhanced efficacy against resistant tumors.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the spirocyclic core efficiently. These techniques not only improve yield but also enable the introduction of functional groups that enhance biological activity.

The pharmacological evaluation of 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane has revealed several promising properties beyond its inhibitory activity against kinases. Studies have indicated that this compound may also exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. The spirocyclic structure appears to interfere with signaling pathways involved in inflammation, providing a potential therapeutic strategy for chronic inflammatory diseases.

In conclusion, the compound with CAS number 2171895-83-1 and product name 1-(3-ethoxypropyl)-8-methyl-1,7-diazaspiro4.5decane represents a significant advancement in medicinal chemistry and drug development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into novel therapeutic agents. Ongoing research aims to optimize its pharmacological profile and explore new applications in human health.